Cas no 88176-23-2 (1,3-Cyclohexanedione, 5-(3-butyl-2,4,6-trimethylphenyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(3-butyl-2,4,6-trimethylphenyl)-
• CAS No: 88176-23-2
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 642037
• PubChem ID: 71410270
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(3-butyl-2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(3-butyl-2,4,6-trimethylphenyl)-
• 5-(3-butyl-2,4,6-trimethylphenyl)cyclohexane-1,3-dione
• DTXSID40829959
• 88176-23-2

• Inchi： 1S/C19H26O2/c1-5-6-7-18-12(2)8-13(3)19(14(18)4)15-9-16(20)11-17(21)10-15/h8,15H,5-7,9-11H2,1-4H3
• InChI Key： QUIMFZKYKJVROG-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C1)C1C(C)=CC(C)=C(CCCC)C=1C)=O

Computed Properties

• Exact Mass: 286.193280068g/mol
• Monoisotopic Mass: 286.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34.1Ų